![molecular formula C25H22FN3O4 B2428751 2-(2-Amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-((2-fluorobenzyl)oxy)phenol CAS No. 850157-14-1](/img/structure/B2428751.png)
2-(2-Amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-((2-fluorobenzyl)oxy)phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-Amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl)-5-((2-fluorobenzyl)oxy)phenol is a useful research compound. Its molecular formula is C25H22FN3O4 and its molecular weight is 447.466. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fluorinated Derivatives for pH Measurement
Fluorinated o-aminophenol derivatives, including compounds with structures somewhat similar to the one mentioned, have been utilized for measuring intracellular pH. These compounds serve as pH-sensitive probes due to their negligible affinity for other physiological ions, demonstrating the utility of fluorinated phenols in biological sensing applications (Rhee, Levy, & London, 1995).
Metal Complexes with Phenolate-type Ligands
Research on copper(II) complexes containing substituted phenolate-type ligands based on the N5O2 donor has shown that these complexes exhibit catalytic activity towards the oxidation reaction of catechols and DNA cleavage. This illustrates the potential of phenolate-based compounds in catalysis and biochemistry (Peralta et al., 2010).
Anticancer Agents and DNA Cleavage
Compounds structurally related to the query have been synthesized for anticancer applications, with some showing significant cytotoxicity against cancer cell lines. Additionally, the ability of these compounds to cleave DNA suggests potential for development as therapeutic agents (Hosamani, Reddy, & Devarajegowda, 2015).
Chemosensors for Metal Ions
Multi-substituted phenol-ruthenium(II) complexes have been used as fluorescent chemosensors for cobalt ions, highlighting the role of modified phenols in environmental monitoring and analytical chemistry (Li et al., 2006).
Antifungal and Herbicidal Activity
Novel pyrimidinyl derivatives, including those with phenol groups, have been evaluated for antifungal and herbicidal activity, demonstrating the diverse bioactivity of compounds within this structural realm (Zhang et al., 2016).
Properties
IUPAC Name |
2-[2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl]-5-[(2-fluorophenyl)methoxy]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22FN3O4/c1-2-31-21-9-5-6-10-22(21)33-23-14-28-25(27)29-24(23)18-12-11-17(13-20(18)30)32-15-16-7-3-4-8-19(16)26/h3-14,30H,2,15H2,1H3,(H2,27,28,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUGINDNKDJYMII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1OC2=CN=C(N=C2C3=C(C=C(C=C3)OCC4=CC=CC=C4F)O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.